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Introduction
Cesium triiodide (CsI₃) is a polyhalogen compound that has garnered interest in various fields,

particularly in materials science as a precursor for perovskite solar cells and other

optoelectronic applications.[1] Its solubility in organic solvents is a critical parameter for

solution-based processing and synthesis. This technical guide provides a comprehensive

overview of the available knowledge on the solubility of cesium triiodide in different organic

solvents. It is important to note that while extensive data exists for cesium iodide (CsI),

quantitative solubility data for cesium triiodide (CsI₃) is scarce in publicly accessible literature.

Therefore, this guide presents available qualitative information for CsI₃ and quantitative data for

CsI as a reference, alongside detailed experimental protocols for solubility determination of air-

and moisture-sensitive compounds.

Data Presentation: Solubility of Cesium Iodide and
Triiodide
Due to the limited availability of quantitative solubility data for cesium triiodide, the following

table summarizes the solubility of the related compound, cesium iodide (CsI), in various organic

solvents. Qualitative solubility information for triiodide species is also included where available.

Researchers should treat the CsI data as an approximation and are advised to determine the

solubility of CsI₃ experimentally for their specific application.
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Table 1: Solubility of Cesium Iodide (CsI) in Various Organic Solvents
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Solvent Temperature (°C)
Solubility (g / 100 g
Solvent)

Notes

Methanol 25 Slightly soluble[2]

The dissolution

kinetics in methanol

have been studied,

indicating a diffusion-

controlled process.[3]

Ethanol 25 Soluble[4]

Cesium triiodide can

be prepared in

aqueous ethanol

solutions, suggesting

its solubility in this

mixture.[5] The

dissolution of CsI in

ethanol is also

reported to be a

diffusion-controlled

process.[3]

Acetone 25 Practically insoluble[2] -

Acetonitrile 15 8.55

Data for CsI from the

IUPAC-NIST

Solubilities Database.

[6] Triiodide ions (I₃⁻)

are known to be

stable in acetonitrile.

[7]

Acetonitrile 25 9.60

Data for CsI from the

IUPAC-NIST

Solubilities Database.

[6]

Acetonitrile 35 10.2

Data for CsI from the

IUPAC-NIST

Solubilities Database.

[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.ca/shop/products/cesium-iodide-99-9-analysis-acros-organics-2/p-222838
https://www.researchgate.net/publication/293587530_Kinetics_of_dissolution_of_cesium_iodide_crystals_in_water_methanol_and_ethanol_under_natural_convection
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8471666.htm
https://en.wikipedia.org/wiki/Caesium_triiodide
https://www.researchgate.net/publication/293587530_Kinetics_of_dissolution_of_cesium_iodide_crystals_in_water_methanol_and_ethanol_under_natural_convection
https://www.fishersci.ca/shop/products/cesium-iodide-99-9-analysis-acros-organics-2/p-222838
https://srdata.nist.gov/solubility/sol_detail.aspx?sysID=78_21
https://www.researchgate.net/publication/398585701_A_Mild_Iodide-Triiodide_Redox_Pathway_for_Alkali-Metal_and_Ammonium_Ion_Intercalation_into_Layered_Tungsten_Oxychloride_WO2Cl2
https://srdata.nist.gov/solubility/sol_detail.aspx?sysID=78_21
https://srdata.nist.gov/solubility/sol_detail.aspx?sysID=78_21
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13726960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetonitrile 45 10.5

Data for CsI from the

IUPAC-NIST

Solubilities Database.

[6]

N,N-

Dimethylformamide

(DMF)

Room Temp. < 0.2 (for CsI)

The solubility of

various cesium salts,

including CsI, in neat

DMF is generally low.

[8]

Dimethyl Sulfoxide

(DMSO)
Not Specified Soluble

DMSO is a strong

organic solvent

capable of dissolving

a wide array of

inorganic salts.[9] A

1.5 M solution of CsI

in DMSO has been

used in perovskite

fabrication.[10]

Disclaimer: The quantitative data presented in Table 1 is for cesium iodide (CsI), not cesium

triiodide (CsI₃). This information is provided as a proxy due to the lack of available data for

CsI₃. The actual solubility of cesium triiodide may differ significantly.

Experimental Protocols
The determination of the solubility of air- and moisture-sensitive compounds like cesium

triiodide requires specialized techniques to prevent decomposition and ensure accurate

measurements. The following is a generalized experimental protocol based on established

methods for handling such compounds.[11][12]

Objective: To determine the solubility of cesium triiodide in a given organic solvent at a specific

temperature.

Materials:

Cesium triiodide (CsI₃)
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Anhydrous organic solvent of interest

Schlenk line or glove box

Schlenk flasks

Cannula or filter stick

Thermostatically controlled bath

Analytical balance

Appropriate analytical instrument for quantification (e.g., UV-Vis spectrophotometer, ICP-MS)

Procedure:

Preparation of a Saturated Solution:

All glassware must be rigorously dried in an oven and cooled under an inert atmosphere

(e.g., nitrogen or argon).

Inside a glove box or using a Schlenk line, add an excess amount of cesium triiodide to a

known mass or volume of the anhydrous organic solvent in a Schlenk flask. The excess

solid is crucial to ensure that the solution reaches saturation.

Seal the flask and place it in a thermostatically controlled bath set to the desired

temperature.

Stir the suspension vigorously for an extended period (e.g., 24-48 hours) to ensure that

equilibrium is reached. The time required to reach equilibrium should be determined

empirically.

Separation of the Saturated Solution from the Excess Solid:

Once equilibrium is established, stop the stirring and allow the excess solid to settle at the

bottom of the flask. It is critical to maintain the temperature of the solution during this step.
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Carefully transfer a known aliquot of the clear supernatant (the saturated solution) to a

pre-weighed, dry Schlenk flask using a cannula or a filter stick to avoid transferring any

solid particles. This transfer should be performed under an inert atmosphere.

Quantification of the Dissolved Solute:

Determine the mass of the transferred saturated solution by weighing the flask.

Remove the solvent from the flask under vacuum to obtain the mass of the dissolved

cesium triiodide. Alternatively, the concentration of the cesium or triiodide in the aliquot can

be determined using a suitable analytical technique. For example, the triiodide ion has

characteristic UV-Vis absorption bands around 291 nm and 360 nm in acetonitrile, which

can be used for quantification.[7]

Calculation of Solubility:

Calculate the solubility in the desired units (e.g., g/100 g solvent, mol/L).

Safety Precautions:

Cesium triiodide is irritating to the skin, eyes, and respiratory system and may cause allergic

reactions.[13] Always handle it in a well-ventilated area, preferably a fume hood, and wear

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.

The handling of air-sensitive compounds requires proper training in using a Schlenk line or a

glove box.[14]

Mandatory Visualization
Since no direct involvement of cesium triiodide in signaling pathways or drug delivery

mechanisms was identified in the literature, the following diagram illustrates the experimental

workflow for determining the solubility of an air-sensitive compound like cesium triiodide.
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Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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